5-bromo-6-chloro-N-methoxy-N-methylpyridine-3-carboxamide
Description
5-Bromo-6-chloro-N-methoxy-N-methylpyridine-3-carboxamide (BCMMP) is a synthetic compound with a wide range of applications in the field of organic chemistry. BCMMP is a versatile building block for the synthesis of many molecules with potential therapeutic and industrial applications. BCMMP is particularly useful for the synthesis of heterocyclic compounds, which can be used as pharmaceuticals, agrochemicals, or industrial chemicals.
Scientific Research Applications
Bromination Reactions
- Applications :
- Free Radical Bromination : BCMMPC can undergo free radical bromination using N-bromosuccinimide (NBS) as a reagent . This reaction introduces a bromine atom at the benzylic position.
- Functionalization : Brominated BCMMPC derivatives serve as intermediates for further functionalization, such as Suzuki-Miyaura cross-coupling reactions .
Catalytic Protodeboronation
- Applications :
- Hydromethylation : BCMMPC boronic esters can be selectively converted to the corresponding methylated products using hydromethylation reactions . This process is valuable in natural product synthesis.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-bromo-6-chloro-N-methoxy-N-methylpyridine-3-carboxamide involves the reaction of 5-bromo-6-chloro-3-pyridinecarboxylic acid with N-methoxy-N-methylamine followed by the addition of thionyl chloride and methanol.", "Starting Materials": [ "5-bromo-6-chloro-3-pyridinecarboxylic acid", "N-methoxy-N-methylamine", "thionyl chloride", "methanol" ], "Reaction": [ "Step 1: 5-bromo-6-chloro-3-pyridinecarboxylic acid is reacted with N-methoxy-N-methylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) to form the corresponding amide intermediate.", "Step 2: The amide intermediate is then treated with thionyl chloride to form the corresponding acid chloride intermediate.", "Step 3: The acid chloride intermediate is then reacted with methanol to form the final product, 5-bromo-6-chloro-N-methoxy-N-methylpyridine-3-carboxamide." ] } | |
CAS RN |
1211591-58-0 |
Product Name |
5-bromo-6-chloro-N-methoxy-N-methylpyridine-3-carboxamide |
Molecular Formula |
C8H8BrClN2O2 |
Molecular Weight |
279.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
